Synthesis of 1-azulenyl ketones by Brønsted acid mediated hydration of 1-azulenylalkynes†
RSC Advances Pub Date: 2016-08-12 DOI: 10.1039/C6RA20010A
Abstract
Preparation of 1-azulenyl ketones was achieved by metal-free hydration of 1-azulenylalkynes using trifluoroacetic acid as a Brønsted acid in good to excellent yields. The reaction was accomplished at a relatively low temperature with complete regioselectivity and compatibility of several functional groups.
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